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Compound of Interest

Compound Name: N-Oleoyl valine

Cat. No.: B10776000

For researchers, scientists, and drug development professionals, ensuring a safe and
compliant laboratory environment is paramount. This guide provides comprehensive
procedures for the proper disposal of N-Oleoyl Valine, prioritizing safety and regulatory
adherence.

Disclaimer: No specific Safety Data Sheet (SDS) for N-Oleoyl Valine was found. The following
information is based on the properties of the closely related compound, L-Valine, and general
best practices for laboratory chemical waste. It is imperative to conduct a site-specific risk
assessment and consult with your institution's Environmental Health and Safety (EHS)
department before handling and disposal.

Immediate Safety and Handling Precautions

Before beginning any disposal process, ensure all personnel handling N-Oleoyl Valine are
familiar with these safety protocols:

e Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-
resistant gloves (e.g., nitrile), safety goggles, and a laboratory coat to prevent skin and eye
contact.[1][2]

e Ventilation: Handle the compound in a well-ventilated area. For procedures that may
generate dust or aerosols, use a chemical fume hood.[3]
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o Spill Management: In the event of a spill, avoid generating dust. Carefully sweep the solid
material into a designated, labeled waste container. Clean the spill area with a damp cloth.[3]

Step-by-Step Disposal Protocol

The disposal of N-Oleoyl Valine must be conducted in accordance with institutional guidelines
and local, state, and federal regulations.

1. Waste Identification and Collection:

o Collect waste N-Oleoyl Valine in a clearly labeled, sealed, and compatible waste container.
e Do not mix with other waste streams unless compatibility has been confirmed.

2. Disposal of Small Quantities:

o For small quantities of solid waste, place the material in a designated container for non-
hazardous or laboratory chemical waste, as determined by your institution's waste
management plan.[3]

3. Disposal of Large Quantities:

o For larger quantities, it is crucial to consult your institution's EHS department for specific
disposal instructions.

 Incineration in a licensed hazardous waste facility is a common and effective disposal
method for many organic compounds.[3]

4. Contaminated Materials:

e Any materials that have come into contact with N-Oleoyl Valine, such as weighing paper,
gloves, or pipette tips, should be disposed of in the same solid chemical waste container.[3]

[4]

Summary of Chemical and Physical Properties

The following table summarizes the available data for N-Oleoyl Valine and the related
compound L-Valine.
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Property

N-Oleoyl Valine

L-Valine

Molecular Formula

C23H43NO3[5][6]

CsH11NO2[1]

Molecular Weight 381.6 g/mol [5][6] 117.15 g/mol [1]
Appearance A solution in methyl acetate[7] White crystalline powder[1][8]
Odor Not specified Odorless[1][8]
Melting Point Not available 315 °C /599 °F[1][8]
N DMF: 10 mg/ml, DMSO: 12
Solubility Water: 85 g/L (25 °C)[8]
mg/ml, Ethanol: 12 mg/mli[5]
- Stable under normal
Stability Stable for = 2 years at -20°C[5]

conditions[1]

Disposal Decision Workflow

The following diagram illustrates the logical steps for the proper disposal of N-Oleoyl Valine.
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Caption: Decision workflow for the disposal of N-Oleoyl Valine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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